Cas no 1196153-55-5 (4-(trifluoromethyl)thiophene-2-carboxylic acid)
1196153-55-5 structure
Product Name:4-(trifluoromethyl)thiophene-2-carboxylic acid
CAS No:1196153-55-5
MF:C6H3F3O2S
MW:196.147031068802
MDL:MFCD13190111
CID:2616576
PubChem ID:72212611
Update Time:2025-04-21
4-(trifluoromethyl)thiophene-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-(trifluoromethyl)thiophene-2-carboxylic acid
- EN300-729614
- AKOS022697016
- SCHEMBL25552244
- C6H3F3O2S
- DTXCID801680615
- 4-(Trifluoromethyl)-2-thiophenecarboxylic acid
- AB69780
- ZXPTVJAKAVUHIO-UHFFFAOYSA-M
- WXB15355
- 4-(TRIFLUOROMETHYL)THIOPHENE-2-CARBOXYLICACID
- 1196153-55-5
- DTXSID101249804
- 4-trifluoromethylthiophen-2-carboxylic acid
- AT31320
- 820-737-9
-
- MDL： MFCD13190111
- Inchi： 1S/C6H3F3O2S/c7-6(8,9)3-1-4(5(10)11)12-2-3/h1-2H,(H,10,11)
- InChI Key： ZXPTVJAKAVUHIO-UHFFFAOYSA-N
- SMILES： S1C=C(C(F)(F)F)C=C1C(=O)O
Computed Properties
- Exact Mass: 195.98058499g/mol
- Monoisotopic Mass: 195.98058499g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 192
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 65.5Ų
4-(trifluoromethyl)thiophene-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| eNovation Chemicals LLC | D542487-1g |
4-(trifluoromethyl)thiophene-2-carboxylic acid |
1196153-55-5 | 95% | 1g |
$2000 | 2024-08-03 | |
| eNovation Chemicals LLC | D542487-5g |
4-(trifluoromethyl)thiophene-2-carboxylic acid |
1196153-55-5 | 95% | 5g |
$3000 | 2024-08-03 | |
| Enamine | EN300-729614-1.0g |
4-(trifluoromethyl)thiophene-2-carboxylic acid |
1196153-55-5 | 95% | 1g |
$0.0 | 2023-06-06 | |
| 1PlusChem | 1P01DYXS-50mg |
4-(trifluoromethyl)thiophene-2-carboxylic acid |
1196153-55-5 | 95% | 50mg |
$375.00 | 2023-12-26 | |
| 1PlusChem | 1P01DYXS-100mg |
4-(trifluoromethyl)thiophene-2-carboxylic acid |
1196153-55-5 | 95% | 100mg |
$547.00 | 2023-12-26 | |
| 1PlusChem | 1P01DYXS-250mg |
4-(trifluoromethyl)thiophene-2-carboxylic acid |
1196153-55-5 | 95% | 250mg |
$753.00 | 2023-12-26 | |
| 1PlusChem | 1P01DYXS-500mg |
4-(trifluoromethyl)thiophene-2-carboxylic acid |
1196153-55-5 | 95% | 500mg |
$1149.00 | 2023-12-26 | |
| 1PlusChem | 1P01DYXS-1g |
4-(trifluoromethyl)thiophene-2-carboxylic acid |
1196153-55-5 | 95% | 1g |
$1458.00 | 2023-12-26 | |
| 1PlusChem | 1P01DYXS-2.5g |
4-(trifluoromethyl)thiophene-2-carboxylic acid |
1196153-55-5 | 95% | 2.5g |
$2795.00 | 2023-12-26 | |
| 1PlusChem | 1P01DYXS-5g |
4-(trifluoromethyl)thiophene-2-carboxylic acid |
1196153-55-5 | 95% | 5g |
$4108.00 | 2023-12-26 |
4-(trifluoromethyl)thiophene-2-carboxylic acid Related Literature
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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4. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
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5. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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